(4-(Cyclopentylcarbamoyl)-3-fluorophenyl)boronic acid

Specification

• CAS No.: 957034-70-7
• Molecular Formula: C12H15BFNO3
• Molecular Weight: 251.06 g/mol
• IUPAC Name: [4-(cyclopentylcarbamoyl)-3-fluorophenyl]boronic acid
• Standard InChI: InChI=1S/C12H15BFNO3/c14-11-7-8(13(17)18)5-6-10(11)12(16)15-9-3-1-2-4-9/h5-7,9,17-18H,1-4H2,(H,15,16)
• Standard InChI Key: SWBPFXPFINCJIN-UHFFFAOYSA-N
• SMILES: B(C1=CC(=C(C=C1)C(=O)NC2CCCC2)F)(O)O
• Canonical SMILES: B(C1=CC(=C(C=C1)C(=O)NC2CCCC2)F)(O)O

Introduction

(4-(Cyclopentylcarbamoyl)-3-fluorophenyl)boronic acid is a specialized organoboron compound with a molecular formula of C12H15BFNO3 and a molecular weight of approximately 251.06 g/mol. This compound features a phenyl ring substituted with a cyclopentylcarbamoyl group at the 4-position and a fluorine atom at the 3-position. It is primarily used in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura reaction, which facilitates the formation of carbon-carbon bonds.

Synthesis and Preparation

The synthesis of (4-(Cyclopentylcarbamoyl)-3-fluorophenyl)boronic acid typically involves several steps, including the formation of the boronic acid group through Miyaura borylation reactions. This process often requires palladium catalysts and appropriate solvents to facilitate the reaction.

Applications in Organic Synthesis

This compound is valuable in organic synthesis due to its role in Suzuki-Miyaura coupling reactions. These reactions are essential for forming complex organic molecules, including pharmaceuticals and advanced materials.

Application	Description
Suzuki-Miyaura Coupling	Formation of carbon-carbon bonds to synthesize complex organic molecules.
Pharmaceutical Synthesis	Used in the production of pharmaceutical compounds.
Advanced Materials	Contributes to the synthesis of advanced materials.

Research Findings and Biological Activity

While specific biological activity data for (4-(Cyclopentylcarbamoyl)-3-fluorophenyl)boronic acid is limited, boronic acids in general have shown potential in biosensing applications and as inhibitors in various biochemical pathways. The unique structure of this compound, with its cyclopentylcarbamoyl and fluorine substituents, may influence its interactions with biological targets.

Comparison with Similar Compounds

(4-(Cyclopentylcarbamoyl)-3-fluorophenyl)boronic acid can be compared to other boronic acids, such as (3-Chloro-4-(chlorocarbonyl)phenyl)boronic acid, which lacks the cyclopentylcarbamoyl group but features a chlorocarbonyl group. Another similar compound is (4-Cyclopentyl-3-fluorophenyl)boronic acid, which lacks the carbamoyl group.

Compound	Substituents	Molecular Weight
(4-(Cyclopentylcarbamoyl)-3-fluorophenyl)boronic acid	Cyclopentylcarbamoyl, Fluorine	251.06 g/mol
(3-Chloro-4-(chlorocarbonyl)phenyl)boronic acid	Chlorine, Chlorocarbonyl	218.83 g/mol
(4-Cyclopentyl-3-fluorophenyl)boronic acid	Cyclopentyl, Fluorine	208.04 g/mol